Cas no 132587-67-8 (3β,7β-Dihydroxy-25- methoxycucurbita-5,23-dien-19-al)

• Product Name: 3β,7β-Dihydroxy-25- methoxycucurbita-5,23-dien-19-al
• CAS No: 132587-67-8
• Molecular Formula: C₃₁H₅₀O₄
• Molecular Weight: 486.73
• CID: 4879755
• PubChem ID: 44577836

3β,7β-Dihydroxy-25- methoxycucurbita-5,23-dien-19-al Properties

Names and Identifiers

• 3??,7??-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al
• 132587-67-8
• CHEMBL469044
• AKOS040763325

• InChIKey： AEUOCNAZOMRXEC-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H50O4/c1-20(10-9-14-27(2,3)35-8)21-13-15-30(7)26-24(33)18-23-22(11-12-25(34)28(23,4)5)31(26,19-32)17-16-29(21,30)6/h9,14,18-22,24-26,33-34H,10-13,15-17H2,1-8H3
• SMILES： COC(C)(C)\C=C\CC(C)C1CCC2(C)C3C(O)C=C4C(CCC(O)C4(C)C)C3(CCC12C)C=O |c:18|

Computed Properties

• Exact Mass: 486.37091007g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 486.37091007g/mol
• Heavy Atom Count: 35
• Complexity: 886
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins